Cas no 478-01-3 (Nobiletin)

• Product Name: Nobiletin
• CAS No: 478-01-3
• MF: C₂₁H₂₂O₈
• MW: 402.394587039948
• MDL: MFCD03273560
• CID: 37645
• PubChem ID: 125307388
• Update Time: 2025-11-05

Nobiletin Chemical and Physical Properties

Names and Identifiers

• Nobiletin
• 3',4',5,6,7,8-HEXAMETHOXYFLAVONE
• Flavone, 5,6,7,8,3',4'-hexamethoxy
• hexamethoxyflavone
• NOBILETIN WITH HPLC
• 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-
• 5,6,7,8-tetramethoxy-
• 2-(3,4-dimethoxyphenyl)-5,6,7,8-tetramethoxychromen-4-one
• NOBILETIN(P)
• Nobiletin, Synthetic
• 2-(3,4-dimethoxy-phenyl)-5,6,7,8-tetramethoxy-chromen-4-one
• 3',4',5,6,7,8-hexamethoxy-flavone
• 5,6,7,8,3',4'-Hexamethoxyflavone
• Nobiletin,Hexamethoxyflavone
• [ "3'", "4'", "5", "6", "7", "8-Hexamethoxyflavone" ]
• C21H22O8
• 2-(3,4-Dimethoxyphenyl)-5,6,7,8-tetramethoxy-4H-1-benzopyran-4-one
• D65ILJ7WLY
• Nobiletin (Hexamethoxyflavone)
• MRIAQLRQZPPODS-UHFFFAOYSA-N
• NSC76751
• CPD000156231
• 2-(3,4-dimethoxyphenyl)-5,6,7,8-tetramethoxy-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-5
• 3’,4’,5,6,7,8-Hexamethoxyflavone
• 3'
• [478-01-3]
• MLS001424129
• NOBILETIN, 20% (Technical Grade)
• MLS000759462
• NOBILETIN [478-01-3]
• MLS000574877
• SMR000156231
• "Nobiletin
• MLSMR
• MLS000877030

• MDL： MFCD03273560
• Inchi： 1S/C21H22O8/c1-23-13-8-7-11(9-15(13)24-2)14-10-12(22)16-17(25-3)19(26-4)21(28-6)20(27-5)18(16)29-14/h7-10H,1-6H3
• InChI Key： MRIAQLRQZPPODS-UHFFFAOYSA-N
• SMILES： COC1C(OC)=CC(C2OC3C(=C(C(=C(C=3OC)OC)OC)OC)C(=O)C=2)=CC=1

Computed Properties

• Exact Mass: 402.13100
• Monoisotopic Mass: 402.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Molecular Weight: 402.4
• Topological Polar Surface Area: 81.7

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.244
• Melting Point: 136.0 to 140.0 deg-C
• Boiling Point: 587.9℃/760mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.558
• Solubility: 13.39 mg/L @ 25 °C (est)
• PSA: 85.59000
• LogP: 3.51160
• Sensitiveness: Sensitive to heat

Nobiletin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： S26; S36/37/39
• RTECS：DJ3052200
• Storage Condition：<0°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 8-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 8-O-methylated flavonoids
• Flavonoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone